Cas no 1806908-62-2 (6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
-
- Inchi: 1S/C7H4BrF2NO2/c8-5-1-3(6(9)10)4(2-12)7(13)11-5/h1-2,6H,(H,11,13)
- InChI Key: RYHIYLYERJHHOJ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(F)F)=C(C=O)C(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 323
- XLogP3: 0.9
- Topological Polar Surface Area: 46.2
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007230-500mg |
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde |
1806908-62-2 | 97% | 500mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A024007230-1g |
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde |
1806908-62-2 | 97% | 1g |
$1,730.40 | 2022-03-31 |
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
Professional Introduction to 6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1806908-62-2)
6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde, with the CAS number 1806908-62-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative family, which is renowned for its diverse biological activities and pharmacological potential. The unique structural features of this molecule, including the presence of a bromo substituent, a difluoromethyl group, and a hydroxypyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules.
The< strong>6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde molecule exhibits remarkable chemical properties that make it particularly useful in drug discovery and development. The bromo group at the 6-position provides a reactive handle for further functionalization, allowing chemists to introduce additional substituents or linkages as needed. The difluoromethyl group, located at the 4-position, is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the hydroxypyridine core contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical design.
In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and infectious disorders. The< strong>6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde has emerged as a key building block in the synthesis of small-molecule inhibitors that modulate key biological pathways involved in these diseases. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors implicated in cancer progression, potentially leading to the development of new anticancer drugs.
One of the most compelling aspects of< strong>6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde is its versatility in synthetic chemistry. Researchers have leveraged its structure to develop novel methodologies for constructing complex heterocyclic compounds. The aldehyde functionality at the 3-position allows for condensation reactions with various nucleophiles, enabling the formation of amides, imines, and other valuable intermediates. This reactivity has been exploited in the synthesis of peptide mimetics and other bioactive molecules that mimic natural products with known therapeutic effects.
The< strong>difluoromethyl group is particularly noteworthy due to its ability to improve pharmacokinetic properties of drug candidates. This substituent can enhance lipophilicity and metabolic stability, making it an attractive feature for drug design. In addition, the< strong>bromo substituent can be further functionalized through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups into the molecule. These transformations have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.
The< strong>hydroxypyridine moiety also contributes significantly to the biological activity of this compound. Pyridine derivatives are well-documented for their role as pharmacophores in various therapeutic areas. The hydroxyl group at the 2-position can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This feature has been exploited in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.
In recent research endeavors,< strong>6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde has been utilized as a key intermediate in the synthesis of novel antiviral agents. The structural motif present in this compound has shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. By targeting these enzymes with highly specific inhibitors derived from this scaffold, researchers aim to develop new treatments for emerging viral infections.
The compound's potential extends beyond its use as an intermediate; it also serves as a model system for studying electronic effects and steric influences on biological activity. Computational studies have been conducted to understand how modifications around the pyridine ring impact binding interactions with biological targets. These insights have guided medicinal chemists in designing more effective drug candidates by optimizing key structural features.
The< strong>CAS number 1806908-62-2 provides a unique identifier for this compound, ensuring accurate tracking and documentation throughout its synthesis, characterization, and application processes. This standardized nomenclature system is essential for maintaining consistency across scientific literature and industrial applications.
In conclusion,< strong>6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde represents a fascinating compound with immense potential in pharmaceutical research and drug development. Its unique structural features make it a versatile building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
1806908-62-2 (6-Bromo-4-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)